Cas no 852180-75-7 ((3-Pyrimidin-5-ylphenyl)methanol)

(3-Pyrimidin-5-ylphenyl)methanol is a versatile aromatic alcohol featuring a pyrimidine substituent, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its distinct structure, combining a hydroxymethyl group with a pyrimidinylphenyl moiety, enables applications in the development of bioactive compounds, particularly in medicinal chemistry. The compound exhibits good solubility in polar organic solvents, facilitating its use in cross-coupling reactions and functional group transformations. Its stability under standard conditions and high purity make it suitable for precise synthetic applications. Researchers value this compound for its potential in constructing heterocyclic frameworks and as a building block for ligands or small-molecule inhibitors.

(3-Pyrimidin-5-ylphenyl)methanol structure

852180-75-7 structure

Product Name:(3-Pyrimidin-5-ylphenyl)methanol

CAS No:852180-75-7

MF:C₁₁H₁₀N₂O

MW:186.20990228653

MDL:MFCD06802882

CID:719744

PubChem ID:7162050

Update Time:2025-06-07

(3-Pyrimidin-5-ylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (3-Pyrimidin-5-ylphenyl)methanol
- Benzenemethanol,3-(5-pyrimidinyl)-
- [3-(5-PYRIMIDINYL)PHENYL]METHANOL
- AKOS BAR-1818
- (3-Pyrimidin-5-ylphenyl)methanol 97%
- (3-PYRIMIDIN-5-YLPHENYL)METHANOL ISO 9001：2015 REACH
- Benzenemethanol, 3-(5-pyrimidinyl)-
- PUCNXFUXTNDXKP-UHFFFAOYSA-N
- CS-0330902
- [3-(pyrimidin-5-yl)phenyl]methanol
- (3-pyrimidin-5-ylphenyl)methanol, AldrichCPR
- J-501089
- DTXSID60428140
- AKOS004116854
- (3-(Pyrimidin-5-yl)phenyl)methanol
- SCHEMBL12241292
- SB56918
- TS-02602
- 852180-75-7
- MFCD06802882
- MDL： MFCD06802882
- Inchi： 1S/C11H10N2O/c14-7-9-2-1-3-10(4-9)11-5-12-8-13-6-11/h1-6,8,14H,7H2
- InChI Key： PUCNXFUXTNDXKP-UHFFFAOYSA-N
- SMILES： C1(CO)=CC=CC(C2=CN=CN=C2)=C1

Computed Properties

Exact Mass: 186.079312947g/mol
Monoisotopic Mass: 186.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46Å²

Experimental Properties

Density: 1.201
Melting Point: 65-65.5
Boiling Point: 376.5°C at 760 mmHg
Flash Point: 181.5°C
Refractive Index: 1.606
PSA: 46.01000
LogP: 1.63590
Vapor Pressure: 0.0±0.9 mmHg at 25°C
pka: 14.12±0.10(Predicted)

(3-Pyrimidin-5-ylphenyl)methanol Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazard Category Code： 41
Safety Instruction： 26-39
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(3-Pyrimidin-5-ylphenyl)methanol Customs Data

HS CODE：2933599590

(3-Pyrimidin-5-ylphenyl)methanol Pricemore >>

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TRC	P997580-10mg	(3-Pyrimidin-5-ylphenyl)methanol	852180-75-7		10mg	$ 50.00	2022-06-03
TRC	P997580-50mg	(3-Pyrimidin-5-ylphenyl)methanol	852180-75-7		50mg	$ 115.00	2022-06-03
TRC	P997580-100mg	(3-Pyrimidin-5-ylphenyl)methanol	852180-75-7		100mg	$ 160.00	2022-06-03
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